Cas no 2763895-73-2 (1-Methanesulfonyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid)

• Product Name: 1-Methanesulfonyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• CAS No: 2763895-73-2
• MF: C₁₀H₁₅NO₆S
• MW: 277.29420208931
• CID: 5559823
• PubChem ID: 165998095
• Update Time: 2025-06-08

1-Methanesulfonyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2763985-05-1
• EN300-37343974
• EN300-37343996
• (1r,3r)-1-methanesulfonyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• 2763895-73-2
• 1-methanesulfonyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• 1-Methanesulfonyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid

• Inchi： 1S/C10H15NO6S/c1-3-4-17-9(14)11-7-5-10(6-7,8(12)13)18(2,15)16/h3,7H,1,4-6H2,2H3,(H,11,14)(H,12,13)
• InChI Key： OKYUAMOOUOMMQF-UHFFFAOYSA-N
• SMILES： S(C)(C1(C(=O)O)CC(C1)NC(=O)OCC=C)(=O)=O

Computed Properties

• Exact Mass: 277.06200837g/mol
• Monoisotopic Mass: 277.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 118Ų

Additional information on 1-Methanesulfonyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid

Recent Advances in the Study of 1-Methanesulfonyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid (CAS: 2763895-73-2)

The compound 1-Methanesulfonyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid (CAS: 2763895-73-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutane core and functionalized side chains, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key breakthroughs in the study of this compound is its role as a versatile intermediate in the synthesis of novel bioactive molecules. Researchers have successfully utilized its methanesulfonyl and allyloxycarbonylamino groups to develop prodrugs and covalent inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing selective kinase inhibitors, with improved pharmacokinetic properties compared to traditional analogs.

Further investigations into the mechanism of action of 1-Methanesulfonyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid have revealed its ability to modulate specific signaling pathways involved in inflammation and cancer progression. In vitro and in vivo studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-proliferative activities, making them attractive candidates for further preclinical development. Notably, its stability under physiological conditions and low toxicity profile enhance its suitability for therapeutic applications.

Recent advancements in synthetic methodologies have also facilitated the large-scale production of this compound, addressing previous challenges related to yield and purity. A 2024 report in Organic Process Research & Development highlighted an optimized multi-step synthesis route that significantly improves the scalability and cost-effectiveness of producing 1-Methanesulfonyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid, paving the way for its broader use in drug discovery programs.

In conclusion, the ongoing research on 1-Methanesulfonyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid (CAS: 2763895-73-2) underscores its potential as a valuable tool in medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a promising candidate for the development of next-generation therapeutics. Future studies are expected to explore its applications in combination therapies and personalized medicine, further expanding its impact on the field.